4,5-dimethyl-6-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 5-benzylsulfonyl-2-(5,6-dimethylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C19H24N4O2S/c1-14-15(2)20-13-21-19(14)22-8-17-10-23(11-18(17)9-22)26(24,25)12-16-6-4-3-5-7-16/h3-7,13,17-18H,8-12H2,1-2H3
• InChI Key: URZWUTPNONIMQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CC3CN(CC3C2)S(=O)(=O)CC4=CC=CC=C4)C
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

The compound “4,5-dimethyl-6-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine” is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring and a pyrimidine ring. Pyrrole and pyrimidine are both nitrogen-containing heterocycles that are often found in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrrole ring and a pyrimidine ring, both of which are five-membered rings with two nitrogen atoms. The other groups mentioned in the name (dimethyl, phenylmethanesulfonyl, octahydropyrrolo) would be attached to these rings in the positions indicated by the numbers.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Many pyrrole and pyrimidine derivatives have shown a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.

Future Directions

Given the wide range of biological activities exhibited by pyrrole and pyrimidine derivatives, this compound could be a promising candidate for further study in the field of medicinal chemistry. Future research could focus on elucidating its mechanism of action, optimizing its synthesis, and evaluating its safety and efficacy in biological systems.